Cas no 2034269-76-4 (3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide)

• Product Name: 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide
• CAS No: 2034269-76-4
• MF: C₁₉H₁₉N₃OS
• MW: 337.4387
• CID: 5347722
• Update Time: 2025-10-22

3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzamide
• 3-(dimethylamino)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide
• 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide

• Inchi： 1S/C19H19N3OS/c1-22(2)16-6-3-5-15(12-16)19(23)21-13-14-8-9-20-17(11-14)18-7-4-10-24-18/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： NOZBIJRZZAJDKL-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C1C([H])=C(C([H])=C([H])N=1)C([H])([H])N([H])C(C1C([H])=C([H])C([H])=C(C=1[H])N(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 3.1
• Topological Polar Surface Area: 73.5

Additional information on 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide

Introduction to 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide (CAS No. 2034269-76-4)

3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2034269-76-4, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a dimethylamino group, a thiophen-2-yl moiety, and a pyridin-4-yl substituent on a benzamide backbone creates a complex scaffold that may contribute to its interactions with biological targets.

The structural design of 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide reflects the growing trend in medicinal chemistry towards the development of multi-target directed ligands (MTDLs). These compounds are engineered to simultaneously interact with multiple biological receptors or enzymes, which can enhance their therapeutic efficacy and reduce the likelihood of side effects. The benzamide core is a well-known pharmacophore found in numerous bioactive molecules, while the dimethylamino group typically enhances solubility and bioavailability. The integration of the thiophen-2-yl and pyridin-4-yl groups introduces additional layers of complexity, potentially influencing both binding affinity and selectivity.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the potential of such complex molecules. The virtual screening of databases has identified several hits, including 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide, as candidates with promising binding profiles against various therapeutic targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Such activities are highly relevant given the increasing recognition of inflammation as a key factor in numerous chronic diseases.

The role of heterocyclic compounds in drug discovery cannot be overstated. The thiophen-2-yl ring, in particular, is known for its ability to modulate electronic properties and influence binding interactions. Its presence in 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yl]methyl}benzamide may contribute to its ability to engage with biological targets in unique ways compared to simpler analogs. Similarly, the pyridin-4-yl moiety is frequently incorporated into drug candidates due to its ability to form hydrogen bonds and coordinate with metal ions, enhancing binding affinity. The combination of these elements within the benzamide framework suggests that this compound may have multifaceted interactions with biological systems.

In vitro studies have begun to elucidate the potential pharmacological properties of 3-(dimethylamino)-N-{[2-(thiophen-2-yl)pyridin-4-yll]methyl}benzamide. Initial assays have shown that it demonstrates moderate inhibitory activity against certain kinases, which are critical enzymes in cellular signaling pathways implicated in cancer and other diseases. The precise mechanism of action remains under investigation, but preliminary data suggest that the compound may disrupt signaling cascades by interfering with kinase-substrate interactions. This aligns with broader efforts in oncology research to develop kinase inhibitors as therapeutic agents.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to construct such intricate molecules more efficiently than was previously feasible. These techniques not only reduce the time required for synthesis but also allow for greater flexibility in modifying the molecular framework for improved pharmacological properties.

One particularly noteworthy aspect of 3-(dimethylamino)-N-{[2-(thiophen-2-yll)pyridin-lV-yll)methyllbenzamide is its potential for further derivatization. By modifying individual components of its structure—such as replacing the dimethylamino group with other amine derivatives or altering the positions of substituents on the thiophene or pyridine rings—researchers can generate libraries of analogs for high-throughput screening. This approach allows for rapid identification of compounds with enhanced potency or selectivity without extensive manual testing.

The growing interest in structure-based drug design has also influenced the study of this compound. X-ray crystallography and other spectroscopic techniques have been employed to determine the three-dimensional structure of protein-ligand complexes involving analogs with similar scaffolds. These structural insights can guide medicinal chemists in optimizing binding interactions by making targeted modifications based on observed binding modes. Such an integrated approach combines experimental data with computational modeling to accelerate the development process.

Evaluation of metabolic stability is another critical consideration during drug development. The presence of multiple functional groups in 3-(dimethylamino)-N-{[2-(thiophen-lV-yll)pyridin-lV-yll)methyllbenzamide necessitates thorough investigation into its susceptibility to enzymatic degradation pathways relevant to humans. Techniques such as mass spectrometry-based metabolic profiling are used to assess how quickly this compound is metabolized and what byproducts are generated during these processes. Understanding these metabolic fate pathways helps ensure that any potential drug candidates will exhibit sufficient half-life for therapeutic efficacy while minimizing toxicity concerns.

The regulatory landscape also plays a significant role in determining whether compounds like this one progress into clinical trials. Regulatory agencies require extensive preclinical data demonstrating safety and efficacy before approving new drugs for human use. This includes toxicology studies across multiple species as well as Phase I-II clinical trials involving human volunteers if initial results remain promising after preclinical testing.

In conclusion,3-(dimethylamino)-N-{[2-(thiophen-lV-yll)pyridin-lV-yll)methyllbenzamide, identified by CAS number 20342697684, represents an intriguing exampleof modern pharmaceutical innovation drivenby interdisciplinary collaboration between organic chemists,biochemists,and computational scientists.Researchers continueto exploreits full potential through both laboratory experimentationand advanced computational modeling techniques.As our understandingof biological systems growsand technologies advance,the likelihoodof discovering novel therapeutics inspiredby such complex molecular architecturesincreases substantially.Future studies should focuson elucidatingmechanisms off actionand optimizing pharmacokinetic profilesfor translationinto clinical applications where needed.Such efforts hold promisefor addressingsomeof most pressing health challengesfacing society today.